Charminarone
Overview
Description
Charminarone is a natural product found in Parthenium hysterophorus with data available.
Scientific Research Applications
Isolation and Structural Analysis of Charminarone
Charminarone, identified as a novel sesquiterpenoid and the first seco-pseudoguaianolide, was isolated from the whole plant of Parthenium hysterophorus. Its structure, designated as 1,10-seco-dihydroisoparthenin 1,10-dione, was elucidated using spectral data and conversion techniques involving a Zn/TiCl(4) reagent. This discovery marked a significant contribution to the understanding of pseudoguaianolide sesquiterpenoids (Venkataiah et al., 2003).
Advanced Computational Simulation and CHARMM Program
While direct studies on Charminarone are limited, the CHARMM (Chemistry at HARvard Molecular Mechanics) program, a versatile molecular simulation tool, plays a pivotal role in studying molecules like Charminarone. CHARMM offers computational methods crucial for understanding biological molecules, including proteins, peptides, lipids, and small molecule ligands. It is particularly applicable to the study of drug-like molecules, potentially including Charminarone, in various environments such as solution, crystals, and membranes (Brooks et al., 2009).
properties
Molecular Formula |
C15H18O5 |
|---|---|
Molecular Weight |
278.3 g/mol |
IUPAC Name |
2-methyl-2-[(2R)-4-methyl-5-oxo-3-(3-oxobutyl)-2H-furan-2-yl]cyclopentane-1,3-dione |
InChI |
InChI=1S/C15H18O5/c1-8(16)4-5-10-9(2)14(19)20-13(10)15(3)11(17)6-7-12(15)18/h13H,4-7H2,1-3H3/t13-/m1/s1 |
InChI Key |
SVVVVWVABLFOES-CYBMUJFWSA-N |
Isomeric SMILES |
CC1=C([C@@H](OC1=O)C2(C(=O)CCC2=O)C)CCC(=O)C |
Canonical SMILES |
CC1=C(C(OC1=O)C2(C(=O)CCC2=O)C)CCC(=O)C |
synonyms |
charminarone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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